Cas no 2309568-95-2 ((1R,5S)-3-methoxy-N-(m-tolyl)-8-azabicyclo[3.2.1]octane-8-carboxamide)

• Product Name: (1R,5S)-3-methoxy-N-(m-tolyl)-8-azabicyclo[3.2.1]octane-8-carboxamide
• CAS No: 2309568-95-2
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 5338426
• Update Time: 2025-05-24

(1R,5S)-3-methoxy-N-(m-tolyl)-8-azabicyclo[3.2.1]octane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-3-methoxy-N-(m-tolyl)-8-azabicyclo[3.2.1]octane-8-carboxamide
• 3-methoxy-N-(3-methylphenyl)-8-azabicyclo[3.2.1]octane-8-carboxamide

• Inchi： 1S/C16H22N2O2/c1-11-4-3-5-12(8-11)17-16(19)18-13-6-7-14(18)10-15(9-13)20-2/h3-5,8,13-15H,6-7,9-10H2,1-2H3,(H,17,19)
• InChI Key： WDEMJMJNAMCIEI-UHFFFAOYSA-N
• SMILES： O(C)C1CC2CCC(C1)N2C(NC1C=CC=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6

Additional information on (1R,5S)-3-methoxy-N-(m-tolyl)-8-azabicyclo[3.2.1]octane-8-carboxamide

Introduction to (1R,5S)-3-methoxy-N-(m-tolyl)-8-azabicyclo[3.2.1]octane-8-carboxamide (CAS No. 2309568-95-2)

Compound CAS No. 2309568-95-2, specifically identified as (1R,5S)-3-methoxy-N-(m-tolyl)-8-azabicyclo[3.2.1]octane-8-carboxamide, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a structurally complex class of molecules known for their potential in modulating biological pathways and has garnered considerable attention due to its unique pharmacological profile.

The molecular framework of this compound is characterized by a bicyclic structure, incorporating an azabicyclo[3.2.1]octane core, which is a motif frequently explored in drug discovery for its ability to engage with biological targets in a highly specific manner. The presence of stereocenters at the 1R and 5S positions further enhances its chiral complexity, contributing to its distinct interactions with biological systems.

In recent years, the exploration of azabicycloalkanes has expanded significantly, with researchers recognizing their potential in addressing a wide range of therapeutic challenges. The< strong> (1R,5S)-3-methoxy-N-(m-tolyl)-8-azabicyclo[3.2.1]octane-8-carboxamide molecule exemplifies this trend, showcasing how modifications at key positions—such as the methoxy and m-tolyl substituents—can fine-tune its pharmacological properties.

One of the most compelling aspects of this compound is its reported activity in modulating neurotransmitter systems, particularly those involving serotonin and dopamine receptors. These neurotransmitters play crucial roles in regulating mood, cognition, and motor function, making this compound a promising candidate for further investigation in conditions such as depression, anxiety disorders, and neurodegenerative diseases.

Recent preclinical studies have highlighted the< strong> (1R,5S)-3-methoxy-N-(m-tolyl)-8-azabicyclo[3.2.1]octane-8-carboxamide‘s potential as a serotonin receptor modulator. Specifically, it has been shown to exhibit selectivity for certain serotonin receptor subtypes while minimizing off-target effects—a critical factor in developing safe and effective therapeutics. This selectivity is attributed to its precise three-dimensional structure, which allows it to interact selectively with specific binding pockets on the receptor proteins.

The role of stereochemistry in determining pharmacological activity cannot be overstated. The stereochemical configuration at the 1R and 5S positions in this compound is not arbitrary but rather the result of careful design aimed at optimizing its biological interactions. Such stereochemical control is essential for achieving the desired therapeutic effects while minimizing potential side effects.

Beyond its serotonergic activity, this compound has also shown promise in interacting with other biological targets relevant to neurological disorders. For instance, preliminary data suggest that it may influence dopaminergic pathways, which could make it useful in conditions such as Parkinson’s disease or schizophrenia. These findings underscore the compound’s multifaceted pharmacological profile and highlight its potential as a lead molecule for further drug development.

The synthesis of< strong> (1R,5S)-3-methoxy-N-(m-tolyl)-8-azabicyclo[3.2.1]octane-8-carboxamide presents unique challenges due to its complex bicyclic structure and multiple stereocenters. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for both preclinical and clinical studies. The development of efficient synthetic routes is crucial for translating promising preclinical findings into viable therapeutic options for patients.

In conclusion, the< strong>CAS No. 2309568-95-2 compound identified as< strong>(1R,5S)-3-methoxy-N-(m-tolyl)-8-azabicyclo[3.2.1]octane-8-carboxamide represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique structural features, stereochemical configuration, and reported biological activities position it as a valuable candidate for further research and development in neurological disorders and other conditions where serotonin and dopamine systems play a critical role.